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Compound of Interest

Compound Name: 16:0-16:0 PC-d31

Cat. No.: B11938459 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides a comprehensive

overview of the proper disposal procedures for 16:0-16:0 PC-d31 (1,2-dipalmitoyl-d62-sn-

glycero-3-phosphocholine), a deuterated phospholipid. Adherence to these protocols is crucial

for maintaining laboratory safety and environmental responsibility.

Chemical and Safety Data Overview
Based on available Safety Data Sheets (SDS) for deuterated phospholipids and their non-

deuterated counterparts, 16:0-16:0 PC-d31 is classified as a non-hazardous substance.

However, it is essential to handle all laboratory chemicals with care. The following table

summarizes key data for 16:0-16:0 PC-d31:
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Property Data

Chemical Name
1,2-dipalmitoyl-d62-sn-glycero-3-

phosphocholine

Synonyms 16:0-16:0 PC-d31, DPPC-d62

Molecular Formula C₄₀H₁₈D₆₂NO₈P

Appearance White to off-white solid

Primary Hazard Combustible solid (Storage Class 11)

GHS Classification Not a hazardous substance or mixture

Disposal Consideration

Dispose of as non-hazardous chemical waste in

accordance with local, state, and federal

regulations.

Step-by-Step Disposal Protocol
The disposal of 16:0-16:0 PC-d31 should align with standard laboratory procedures for non-

hazardous chemical waste. The overarching principle is to prevent environmental

contamination and ensure the safety of all personnel.

1. Waste Identification and Segregation:

Clearly label the waste container with the chemical name: "16:0-16:0 PC-d31 waste".

Do not mix with other waste streams, particularly hazardous materials such as solvents,

heavy metals, or reactive chemicals.[1]

2. Containerization:

Whenever possible, use the original container for disposal.[1]

If the original container is not available, use a clean, dry, and compatible container with a

secure lid.
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Ensure the container is appropriately labeled with the contents and any relevant safety

information.

3. Institutional Procedure Verification:

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on non-hazardous chemical waste disposal.[1] Institutional protocols may vary.

Some institutions may permit the disposal of small quantities of non-hazardous, non-

regulated chemicals in the regular solid waste stream, provided they are securely contained

and clearly labeled. However, this must be confirmed with your EHS department.

4. Final Disposal:

Once prepared and approved, transfer the contained waste to the designated chemical

waste collection area as directed by your institution's EHS program.

Maintain a record of the disposed chemical as part of your laboratory's chemical inventory

management.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 16:0-16:0 PC-
d31.
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Disposal Workflow for 16:0-16:0 PC-d31

Disclaimer: The information provided is based on generally accepted laboratory safety

practices and available safety data. Always prioritize your institution's specific waste disposal
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policies and consult with your EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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